Cas no 2229144-69-6 (tert-butyl N-2-amino-1-(4,6-dichloropyridin-3-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(4,6-dichloropyridin-3-yl)ethylcarbamate
• CAS No: 2229144-69-6
• MF: C₁₂H₁₇Cl₂N₃O₂
• MW: 306.188280820847
• CID: 6437686
• PubChem ID: 165756154
• Update Time: 2025-06-08

tert-butyl N-2-amino-1-(4,6-dichloropyridin-3-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(4,6-dichloropyridin-3-yl)ethylcarbamate
• EN300-1892743
• tert-butyl N-[2-amino-1-(4,6-dichloropyridin-3-yl)ethyl]carbamate
• 2229144-69-6

• Inchi： 1S/C12H17Cl2N3O2/c1-12(2,3)19-11(18)17-9(5-15)7-6-16-10(14)4-8(7)13/h4,6,9H,5,15H2,1-3H3,(H,17,18)
• InChI Key： AQBWVNNFXIXLEL-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=CC=1C(CN)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 305.0697822g/mol
• Monoisotopic Mass: 305.0697822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-2-amino-1-(4,6-dichloropyridin-3-yl)ethylcarbamate

Comprehensive Overview of tert-butyl N-2-amino-1-(4,6-dichloropyridin-3-yl)ethylcarbamate (CAS No. 2229144-69-6)

The compound tert-butyl N-2-amino-1-(4,6-dichloropyridin-3-yl)ethylcarbamate (CAS No. 2229144-69-6) is a specialized carbamate derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 4,6-dichloropyridin-3-yl moiety and a tert-butyl carbamate group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing small-molecule inhibitors and protease-targeting drugs, aligning with current trends in precision medicine and targeted therapy.

In recent years, the demand for high-purity intermediates like tert-butyl N-2-amino-1-(4,6-dichloropyridin-3-yl)ethylcarbamate has surged, driven by advancements in structure-activity relationship (SAR) studies. This compound’s chloropyridine scaffold is particularly noteworthy, as it mimics motifs found in FDA-approved drugs for metabolic disorders and infectious diseases. Laboratories frequently search for "CAS 2229144-69-6 suppliers" or "tert-butyl carbamate synthesis," reflecting its industrial relevance. Its stability under acidic conditions further enhances its utility in peptide coupling reactions, a hot topic in bioconjugation chemistry.

From a synthetic perspective, 2229144-69-6 exemplifies the growing focus on chiral amine building blocks, a keyword frequently queried in AI-driven drug discovery platforms. The compound’s ethylcarbamate segment allows for selective deprotection, enabling modular approaches to N-heterocyclic frameworks. This flexibility resonates with green chemistry initiatives, as researchers seek "solvent-free carbamate reactions" or "catalytic amination methods." Notably, its dichloropyridine unit has been explored in crop protection agents, linking it to sustainable agriculture trends.

Analytical characterization of tert-butyl N-2-amino-1-(4,6-dichloropyridin-3-yl)ethylcarbamate typically involves HPLC-MS and NMR spectroscopy, techniques central to modern quality control protocols. The compound’s logP and hydrogen bonding capacity are critical parameters for ADMET prediction, a frequent subject in computational chemistry forums. Patent databases reveal its applications in kinase inhibitor designs, addressing oncology-related queries like "pyridine-based anticancer agents." Its compatibility with solid-phase synthesis also positions it as a candidate for combinatorial library development.

In conclusion, CAS 2229144-69-6 represents a nexus of interdisciplinary research, bridging medicinal chemistry, material science, and process optimization. As the scientific community prioritizes fragment-based drug design and scalable synthetic routes, this compound’s versatility ensures its continued prominence. Future studies may explore its bioisosteric replacements or prodrug potential, further expanding its footprint in life sciences innovation.